Cas no 887590-80-9 (Quinazoline,4,8-dichloro-2-(1-methylethyl)-)

• Product Name: Quinazoline,4,8-dichloro-2-(1-methylethyl)-
• CAS No: 887590-80-9
• MF: C₁₁H₁₀Cl₂N₂
• MW: 241.116500377655
• CID: 713593
• PubChem ID: 53404088
• Update Time: 2025-04-19

Quinazoline,4,8-dichloro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline,4,8-dichloro-2-(1-methylethyl)-
• 4,8 dichloro-2-isopropyl-quinazoline
• 4,8-DICHLORO-2-ISOPROPYL-QUINAZOLINE
• 4,8-dichloro-2-propan-2-ylquinazoline
• 4,8-dichloro-2-isopropylquinazoline
• 887590-80-9
• 4,8-Dichloro-2-(propan-2-yl)quinazoline
• DTXSID40695318

• MDL： MFCD06657227
• Inchi： 1S/C11H10Cl2N2/c1-6(2)11-14-9-7(10(13)15-11)4-3-5-8(9)12/h3-6H,1-2H3
• InChI Key： SCXYSNWDGBRDGO-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2N=C(C(C)C)N=1)Cl

Computed Properties

• Exact Mass: 240.022
• Monoisotopic Mass: 240.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.3
• Topological Polar Surface Area: 25.8Ų